4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(2-methylphenyl)methylsulfanyl]-2-naphthalen-1-ylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C24H19N3S/c1-17-7-2-3-9-19(17)16-28-24-23-15-22(26-27(23)14-13-25-24)21-12-6-10-18-8-4-5-11-20(18)21/h2-15H,16H2,1H3
• InChI Key: PISULKNIERHZFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC=CN3C2=CC(=N3)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H19N3S
• Molecular Weight: 381.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C₁₇H₁₄N₂S . It consists of a pyrazolo[1,5-a]pyrazine core fused with a naphthalene ring and a methylphenylsulfanyl group. The arrangement of atoms and bond angles significantly influences its properties and reactivity.

Scientific Research Applications

4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine has been used in a variety of scientific research applications. It has been used in the synthesis of new molecules, such as 4-methylsulfanyl-2-naphthylpyrazolo[1,5-a]pyrazine-3-carboxylic acid, which has potential applications in the pharmaceutical industry. This compound has also been used in the study of biochemical and physiological effects, such as its effect on the activity of enzymes and proteins involved in signal transduction pathways. Additionally, this compound has been used in laboratory experiments to study the binding affinity of molecules and to investigate the mechanism of action of certain drugs.

Mechanism of Action

The mechanism of action of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine is not fully understood, however, it is believed to act as a competitive inhibitor of certain enzymes and proteins involved in signal transduction pathways. It is thought that this compound binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions. This inhibition of enzyme and protein activity can lead to changes in biochemical and physiological processes, which can have both beneficial and detrimental effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. However, it has been shown to affect the activity of certain enzymes and proteins involved in signal transduction pathways. These changes in enzyme and protein activity can lead to changes in biochemical and physiological processes, such as the regulation of gene expression and the production of hormones. Additionally, this compound has been shown to have an anti-inflammatory effect in animal models.

Advantages and Limitations for Lab Experiments

The use of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in organic solvents. Additionally, it can be used to study the binding affinity of molecules and to investigate the mechanism of action of certain drugs. However, there are also some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can limit its use in certain types of experiments. Additionally, its effects on biochemical and physiological processes are not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for the use of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine in scientific research. For example, further research could be done to better understand the biochemical and physiological effects of this compound, as well as its potential applications in the pharmaceutical industry. Additionally, further research could be done to explore the use of this compound in laboratory experiments, such as to study the binding affinity of molecules and to investigate the mechanism of action of certain drugs. Finally, further research could be done to explore the potential use of this compound in the treatment of diseases, such as cancer and inflammation.

Synthesis Methods

4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine can be synthesized using a reaction between 4-methylsulfanyl-2-naphthaldehyde and 2-amino-1,3-diphenylpyrazole. This reaction is carried out in an organic solvent, such as toluene or dimethylformamide, and is catalyzed by a base, such as sodium hydroxide or potassium carbonate. The reaction is heated to a temperature of around 100-120 °C and is allowed to proceed for several hours, resulting in the formation of this compound.